![molecular formula C13H14BrNO3 B2474667 Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate CAS No. 1817672-31-3](/img/structure/B2474667.png)
Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate
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Overview
Description
“Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate” is a chemical compound with the CAS Number: 1817672-31-3 . It has a molecular weight of 312.16 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-8-4-5-9(14)6-10(8)11(15)16/h4-6H,7H2,1-3H3 . This code provides a specific description of the compound’s molecular structure, including its atomic connectivity and tautomeric states.Physical And Chemical Properties Analysis
This compound has a molecular weight of 312.16 . It’s recommended to be stored in a refrigerated environment .Scientific Research Applications
Synthesis of Indole Derivatives
“Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate” could potentially be used in the synthesis of indole derivatives. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically vital properties .
Treatment of Cancer Cells
Indole derivatives, which could potentially be synthesized from “Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate”, have been used as biologically active compounds for the treatment of cancer cells .
Antimicrobial Applications
Indole derivatives have also been used in the treatment of various microbial infections . This suggests that “Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate” could potentially be used in the development of new antimicrobial agents.
Treatment of Various Disorders
Indole derivatives have been used in the treatment of different types of disorders in the human body . This suggests that “Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate” could potentially be used in the development of new treatments for various disorders.
Antiviral Applications
Indole derivatives possess various biological activities, including antiviral properties . This suggests that “Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate” could potentially be used in the development of new antiviral agents.
Anti-inflammatory Applications
Indole derivatives have been found to possess anti-inflammatory properties . This suggests that “Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate” could potentially be used in the development of new anti-inflammatory agents.
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for the development of new therapeutic agents .
Mode of Action
Indole derivatives are known to interact with their targets in a way that influences the function of the target, leading to various downstream effects .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that these compounds may affect multiple biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
tert-butyl 5-bromo-3-oxo-1H-isoindole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrNO3/c1-13(2,3)18-12(17)15-7-8-4-5-9(14)6-10(8)11(15)16/h4-6H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKWIYOUAKWFBJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2=C(C1=O)C=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 6-bromo-1-oxo-3H-isoindole-2-carboxylate |
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